Cas no 28489-45-4 (6-methyl-5-nitro-1,2-dihydropyridin-2-one)

• Product Name: 6-methyl-5-nitro-1,2-dihydropyridin-2-one
• CAS No: 28489-45-4
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00092010
• CID: 53333
• PubChem ID: 87558819
• Update Time: 2025-04-18

6-methyl-5-nitro-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-nitro-2-picoline
• 2-Hydroxy-5-nitro-6-methyl-pyridine
• 6-Hydroxy-2-methyl-3-nitropyridine
• 6-methyl-5-nitropyridin-2-ol
• 2-Hydroxy-6-methyl-5-nitropyridine
• 2-Hydroxy-5-nitro-6-picoline
• 5-BroMo-3-nitro-2-pyridinol
• 6-methyl-5-nitro-1H-pyridin-2-one
• 2-Hydroxy-5-nitro-6-methylpyridin
• 2-Hydroxy-5-nitro-6-methylpyridine
• 6-Methyl-5-nitro-2-pyridinol
• 6-Methyl-5-nitro-2(1H)-pyridinone
• 6-Methyl-5-nitro-2-pyridone
• 2(1H)-Pyridinone, 6-methyl-5-nitro-
• 6-Methyl-5-nitropyridin-2(1H)-one
• 6-methyl-5-nitro-pyridin-2-ol
• AJDDHNXZBGZBJN-UHFFFAOYSA-N
• PubChem10387
• KSC911G7J
• AJDDHNXZBGZBJN-UHFFFAOYSA-
• 6-methyl-5-nitro-1,2-dihydropyridin-2-one
• 2-Hydroxy-6-methyl-5-nitropyridine, AldrichCPR
• InChI=1/C6H6N2O3/c1-4-5(8(10)11)2-3-6(9)7-4/h2-3H,1H3,(H,7,9)
• H1160
• SCHEMBL952538
• FT-0612558
• CS-W016274
• 6-methyl-5-ni-tropyridin-2(1h)-one
• GS-3407
• SY020971
• Q-103409
• DTXSID00337484
• EN300-85401
• BCP23270
• AB03294
• MFCD00092010
• AM20051039
• AKOS016352982
• AC-5402
• 6-Methyl-5-nitro-2-pyridinol #
• 2-Oxo-5-Nitro-6-Methyl-1,2-Dihydropyridine
• 28489-45-4
• AKOS000417362
• MFCD19105663
• DB-027662
• STL365542

• MDL： MFCD00092010
• Inchi： 1S/C6H6N2O3/c1-4-5(8(10)11)2-3-6(9)7-4/h2-3H,1H3,(H,7,9)
• InChI Key： AJDDHNXZBGZBJN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: Bright brown to brown crystalline powder
• Density: 1.4564 (rough estimate)
• Melting Point: 233.0 to 238.0 deg-C
• Boiling Point: 390.8°C at 760 mmHg
• Flash Point: 151.2 ºC
• Refractive Index: 1.5100 (estimate)
• PSA: 78.94000
• LogP: 1.52700
• Solubility: Not determined

6-methyl-5-nitro-1,2-dihydropyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds